(Z)-N-(3-allyl-6-bromobenzo[d]thiazol-2(3H)-ylidene)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamide

• IUPAC Name: N-(6-bromo-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)benzamide
• InChI: InChI=1S/C26H22BrN3O3S2/c1-2-15-29-23-14-11-20(27)17-24(23)34-26(29)28-25(31)19-9-12-21(13-10-19)35(32,33)30-16-5-7-18-6-3-4-8-22(18)30/h2-4,6,8-14,17H,1,5,7,15-16H2
• InChI Key: XQUBFQUWGFCFLA-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC5=CC=CC=C54
• Molecular Formula: C26H22BrN3O3S2
• Molecular Weight: 568.5 g/mol
• CAS No.: 865175-15-1

Description

The compound “(Z)-N-(3-allyl-6-bromobenzo[d]thiazol-2(3H)-ylidene)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamide” is a benzamide derivative featuring a benzo[d]thiazole core substituted with an allyl group at position 3 and a bromine atom at position 6. The benzamide moiety is further functionalized with a 3,4-dihydroquinoline sulfonyl group. The Z-configuration of the imine bond in the thiazole ring is critical for its stereochemical stability and interaction with biological targets .

Biological Activity

(Z)-N-(3-allyl-6-bromobenzo[d]thiazol-2(3H)-ylidene)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamide is a complex organic compound belonging to the class of benzothiazole derivatives. Its unique structure, characterized by a brominated benzothiazole ring and a sulfonamide moiety, suggests potential biological activities, particularly in medicinal chemistry. This article reviews the biological activity of this compound based on existing literature, focusing on its anticancer, antibacterial, and other pharmacological properties.

Chemical Structure and Properties

The compound's chemical formula is $C_{19}H_{18}BrN_{2}O_{3}S$, with a molecular weight of 433.32 g/mol. The structure includes:

• Benzothiazole ring : Known for diverse biological activities.
• Allyl group : Contributes to reactivity and biological interactions.
• Bromine atom : Influences molecular weight and reactivity.
• Sulfonamide moiety : Enhances solubility and bioactivity.

Biological Activity Overview

Research indicates that benzothiazole derivatives exhibit a range of biological activities, including:

• Anticancer Activity : Compounds in this class have shown efficacy against various cancer cell lines.
• Antibacterial Effects : Some derivatives demonstrate significant antibacterial properties.
• Anti-inflammatory Properties : Certain modifications lead to reduced inflammation markers.

Anticancer Activity

Recent studies have highlighted the potential of benzothiazole derivatives in cancer treatment. For instance, compounds similar to (Z)-N-(3-allyl-6-bromobenzo[d]thiazol-2(3H)-ylidene) have been evaluated for their ability to inhibit cancer cell proliferation and induce apoptosis.

Case Studies

• Inhibition of Cancer Cell Lines : A study demonstrated that benzothiazole derivatives inhibited the proliferation of A431 (epidermoid carcinoma), A549 (lung carcinoma), and H1299 (non-small cell lung cancer) cells at concentrations of 1, 2, and 4 μM. The compounds induced apoptosis and cell cycle arrest, significantly decreasing IL-6 and TNF-α activity .
• Mechanistic Insights : Western blot analyses confirmed that these compounds modulate pathways involved in cancer progression, including those regulating apoptosis and cell migration .

Antibacterial Activity

Benzothiazole derivatives, particularly those with sulfonamide groups, have been noted for their antibacterial properties. The mechanism often involves inhibition of bacterial enzymes critical for growth.

Research Findings

A comparative study on various benzothiazole compounds indicated that modifications to the benzothiazole nucleus enhance antibacterial activity against Gram-positive and Gram-negative bacteria .

Summary of Biological Activities

Activity Type	Observed Effects	References
Anticancer	Inhibition of cell proliferation; apoptosis induction
Antibacterial	Significant inhibition of bacterial growth
Anti-inflammatory	Reduction in inflammatory cytokines

Scientific Research Applications

Antibacterial Properties

The sulfonamide group in this compound is known for its antibacterial activity. Research indicates that compounds with similar structures inhibit bacterial growth by targeting the dihydropteroate synthase (DHPS) enzyme, which is crucial for folate synthesis in bacteria. This mechanism has been widely documented in various studies highlighting the efficacy of sulfonamide derivatives against resistant bacterial strains .

Antifungal Activity

Preliminary studies suggest that (Z)-N-(3-allyl-6-bromobenzo[d]thiazol-2(3H)-ylidene)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamide exhibits antifungal properties. The interaction of the thiazole ring with fungal cell membranes may disrupt their integrity, leading to cell death. This potential has been explored in various laboratory settings, indicating promising results against common fungal pathogens .

Anticancer Activity

The compound's anticancer properties are attributed to its ability to induce apoptosis in cancer cells. Mechanistic studies have shown that it activates caspase pathways and disrupts mitochondrial functions, similar to other known anticancer agents. Research has demonstrated its effectiveness against different cancer cell lines, suggesting that it could serve as a lead compound for developing new cancer therapies .

Case Studies

Several case studies have been conducted to evaluate the efficacy of (Z)-N-(3-allyl-6-bromobenzo[d]thiazol-2(3H)-ylidene)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamide:

• Antibacterial Efficacy : A study assessed the antibacterial activity against Staphylococcus aureus and Escherichia coli. The compound showed significant inhibition at low concentrations, outperforming several standard antibiotics .
• Antifungal Screening : In vitro tests against Candida albicans revealed that the compound inhibited fungal growth effectively, with a minimum inhibitory concentration (MIC) comparable to established antifungal agents .
• Cancer Cell Line Studies : Research involving human breast cancer cell lines demonstrated that treatment with this compound resulted in reduced cell viability and increased apoptosis markers. The study suggested further exploration into its potential as a chemotherapeutic agent .

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogs

Compound Class	Core Structure	Key Substituents	Notable Features
Target Compound	Benzo[d]thiazole	3-allyl, 6-bromo, sulfonylbenzamide	Z-configuration, fused aromaticity
Quinazolinone ()	Quinazolinone	3-benzyl, 6-bromo	Electron-deficient core
Triazole-Thione ()	1,2,4-Triazole	Sulfonylbenzene, difluorophenyl	Thione tautomer, no fused rings
Thiadiazole-Benzamide ()	Thiadiazole	Chlorophenyl, dimethylamino-acryloyl	Dual carbonyl groups, chloro substituent

Spectroscopic and Analytical Data

• IR Spectroscopy : The target compound’s benzamide carbonyl is expected near 1660–1680 cm⁻¹ (cf. 1663–1682 cm⁻¹ in ). The absence of νS-H (~2500–2600 cm⁻¹) confirms the absence of thiol tautomers, similar to triazole-thiones in .
• NMR: The allyl group’s protons should appear as a multiplet (δ 5.0–6.0 ppm), distinct from the benzyl protons in quinazolinones (δ 4.5–5.5 ppm) (). The bromine atom’s deshielding effect will downfield-shift adjacent aromatic protons .

Table 2: Key Spectroscopic Differences

Compound	IR C=O Stretch (cm⁻¹)	NMR Allyl/Benzyl Protons (δ ppm)	Tautomerism Confirmation
Target Compound	~1670	5.0–6.0 (allyl)	Z-configuration via NOESY
Quinazolinone ()	Not reported	4.5–5.5 (benzyl)	N/A
Triazole-Thione ()	Absent	N/A	Thione form via νC=S at 1247–1255
Thiadiazole-Benzamide ()	1638–1690	N/A	Dual carbonyl peaks